Selective preparation of elusive and alternative single component polymorphic solid forms through multi-component crystallisation routes†

Chemical Communications Pub Date: 2016-04-06 DOI: 10.1039/C6CC01027J

Abstract

A transferable, simple, method for producing previously elusive and novel polymorphic forms of important active pharmaceutical ingredients (APIs; paracetamol (acetaminophen), piroxicam and piracetam) is demonstrated. Nitrogen heterocyclic co-molecules are employed to influence the self-assembly crystallisation process in a multi-component environment. Previously unknown solvates have also been synthesised by this method.

Graphical abstract: Selective preparation of elusive and alternative single component polymorphic solid forms through multi-component crystallisation routes
Selective preparation of elusive and alternative single component polymorphic solid forms through multi-component crystallisation routes†
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